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Compound of Interest

Compound Name:
(Propylsulfanyl)methanimidamide

hydrobromide

CAS No.: 1071-75-6

Cat. No.: B127012

Get Quote

Technical Support Center: (Propylsulfanyl)methanimidamide Hydrobromide

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Subject: Experimental

Optimization & Troubleshooting for CAS 1071-75-6

Compound Identity & Technical Profile
(Propylsulfanyl)methanimidamide hydrobromide is the IUPAC designation for S-

Propylisothiourea hydrobromide (also known as PIM or S-PIT in some contexts). It is a potent,

competitive inhibitor of Nitric Oxide Synthase (NOS) isoforms and a versatile guanylating agent

in organic synthesis.

CAS Number: 1071-75-6

Formula: C₄H₁₀N₂S · HBr
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Molecular Weight: 199.11 g/mol

Primary Applications:

Pharmacology: Selective inhibition of inducible Nitric Oxide Synthase (iNOS) to study

inflammatory pathways.

Medicinal Chemistry: Reagent for converting amines into guanidines (guanylation).

Critical Handling & Stability Protocols
Core Directive: The hydrobromide salt is hygroscopic and prone to hydrolysis under basic

conditions. Improper handling is the #1 cause of experimental failure.

Storage & Stock Preparation
Parameter Specification Reason (Causality)

Storage Temp -20°C (Desiccated)
Prevents moisture absorption

which accelerates hydrolysis.

Solvent DMSO or Water (Acidified)
Soluble in water (>50 mg/mL).

Stability is pH-dependent.

pH Stability Stable at pH < 6.0

At neutral/basic pH, the

compound hydrolyzes to urea

and propanethiol (stench).

Stock Shelf Life < 24 Hours (Aqueous)

Rapid degradation in water at

RT. Make fresh or freeze

aliquots at -80°C.

Visualizing the Instability Risk
The following diagram illustrates the degradation pathway that occurs if the pH is not strictly

controlled.
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Figure 1: Hydrolysis mechanism of S-alkylisothioureas in basic media. The release of

propanethiol is a hallmark of degradation.

Troubleshooting Biological Experiments (NOS
Inhibition)
Context: Researchers often use this compound to block NO production in LPS-stimulated

macrophages or endothelial cells.

Issue 1: Inconsistent IC50 / Ki Values
Symptom: Variability in inhibition potency between replicates.

Root Cause: pH drift in the assay buffer. The HBr salt is acidic; adding it to a weakly buffered

medium can drop the pH, affecting enzyme activity independently of the inhibitor.

Conversely, if the buffer is too strong (pH 7.4) and the compound sits for >1 hour, it

hydrolyzes.

Solution:

Prepare a 1000x stock in DMSO.

Add to the assay buffer immediately before initiating the reaction.

Verify final pH is 7.4; if the HBr salt lowers pH, back-titrate with dilute NaOH, but do not

overshoot.

Issue 2: "Rotten Cabbage" Smell in Incubator
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Symptom: Distinct sulfur odor during cell culture experiments.

Root Cause: Metabolic breakdown or chemical hydrolysis releasing 1-propanethiol.

Solution:

Reduce incubation time. S-alkylisothioureas have short half-lives.

Seal plates with parafilm if possible, or use a dedicated incubator.

Safety Warning: Propanethiol is toxic. Ensure adequate ventilation.

Issue 3: Lack of Selectivity (iNOS vs. eNOS)
Symptom: Unexpected hypertensive effects in animal models (due to eNOS inhibition).

Scientific Insight: While S-propylisothiourea is relatively selective for iNOS compared to L-

NMMA, it is less selective than 1400W. The propyl group provides steric bulk that fits the

iNOS pocket better than eNOS, but high doses (>10 µM) will inhibit constitutive isoforms [1].

Protocol Adjustment: Perform a dose-response curve specifically in the 10 nM – 1 µM range.

Avoid bolus doses >10 mg/kg in vivo without blood pressure monitoring.

Troubleshooting Chemical Synthesis (Guanylation)
Context: Using the compound to transfer the amidine group to an amine (R-NH2 → R-NH-

C(=NH)NH2).

Issue 4: Low Yield of Guanidine Product
Symptom: Reaction stalls or yields mostly starting material.

Root Cause: The amine nucleophile must be unprotonated to attack, but the reagent is an

HBr salt.

Solution:

Base Requirement: You must use a base (e.g., Triethylamine or DIPEA) to neutralize the

HBr and the amine salt.
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Optimization: Use Mercury(II) chloride (HgCl₂) or Silver nitrate (AgNO₃) as a "thiophile" to

precipitate the sulfur byproduct and drive the reaction forward.

Note: Without a metal catalyst, the reaction is slow and requires reflux, which promotes

hydrolysis.

Frequently Asked Questions (FAQ)
Q1: Can I autoclave the stock solution? A:Absolutely not. The heat and pressure will completely

hydrolyze the compound into urea and propanethiol. Sterilize by filtration (0.22 µm PTFE filter)

only.

Q2: How does the "Propyl" chain affect potency compared to S-Ethyl or S-Methyl variants? A:

Generally, S-Ethylisothiourea (SEITU) is the most potent pan-NOS inhibitor. The S-Propyl

variant is slightly less potent but often exhibits improved selectivity for iNOS over eNOS due to

the larger hydrophobic pocket in the inducible isoform [1].

Q3: Is the HBr salt interchangeable with the HCl salt? A: Stoichiometrically, yes, but their

solubility and hygroscopicity differ. HBr salts are often denser and less hygroscopic than HCl

salts, but always check the specific Certificate of Analysis.

Experimental Workflow: NOS Inhibition Assay
Standardized protocol to minimize degradation artifacts.
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Prepare 100mM Stock
(DMSO, Anhydrous)

Aliquot & Freeze
(-80°C)

Dilute in PBS (pH 7.4)
IMMEDIATELY before use

Thaw on Ice

Add to Cell/Enzyme Mix
(Final < 0.1% DMSO)

< 15 mins lag time

Measure Nitrite (Griess Assay)
within 4-6 Hours
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Figure 2: Critical timing workflow for NOS inhibition assays using S-propylisothiourea.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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